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Application Note: Unraveling Plant Immunity with
flg22 and qRT-PCR

Flagellin-derived peptide flg22 is a well-characterized pathogen-associated molecular pattern
(PAMP) that elicits a robust immune response in many plant species, known as PAMP-
triggered immunity (PTI). The perception of flg22 by the cell surface receptor FLS2
(FLAGELLIN-SENSING 2) initiates a complex signaling cascade, leading to significant
transcriptional reprogramming. This response involves the rapid induction of defense-related
genes, including transcription factors, signaling components, and antimicrobial compounds.[1]

[2][3]

Quantitative Real-Time PCR (gRT-PCR) is a highly sensitive and specific technique used to
measure changes in gene expression. In the context of flg22 treatment, qRT-PCR is an
indispensable tool for:
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 Validating Transcriptomics Data: Confirming the results of broader analyses like RNA-seq or
microarrays.[4][5]

o Characterizing Signaling Pathways: Quantifying the expression of known marker genes to
understand the kinetics and magnitude of the immune response.

e Screening and Drug Development: Evaluating the efficacy of chemical compounds or genetic
modifications that aim to modulate the plant immune system.

 Investigating Environmental Effects: Studying how factors like light or time of day influence
flg22-induced defenses.[6][7][8]

This document provides a detailed protocol for treating plant samples with flg22 and
subsequently analyzing the expression of key defense-related genes using qRT-PCR.

The flg22 Signaling Pathway

The recognition of flg22 by the FLS2-BAK1 receptor complex on the plant cell surface triggers
a phosphorylation cascade. This signal is transduced through Mitogen-Activated Protein Kinase
(MAPK) cascades, ultimately leading to the activation of transcription factors (TFs) like WRKYs
in the nucleus. These TFs then regulate the expression of a wide array of defense-related
genes, orchestrating the plant's immune response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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